Cas no 1211479-04-7 ((1-(4-Methylbenzyl)piperidin-4-yl)methanol)
(1-(4-Methylbenzyl)piperidin-4-yl)methanol Chemical and Physical Properties
Names and Identifiers
-
- (1-(4-Methylbenzyl)piperidin-4-yl)methanol
- [1-[(4-methylphenyl)methyl]piperidin-4-yl]methanol
- G63278
- 4-piperidinemethanol, 1-[(4-methylphenyl)methyl]-, hydrochloride
- [1-(4-methylbenzyl)piperidin-4-yl]methanol
- [1-(4-Methylbenzyl)-4-piperidyl]methanol
- [1-(4-Methyl-benzyl)-piperidin-4-yl]-methanol
- 1211479-04-7
- {1-[(4-METHYLPHENYL)METHYL]PIPERIDIN-4-YL}METHANOL
- STL090031
- DB-300224
- AKOS005173851
- ALBB-013225
- SB43449
- SY083421
- MFCD15143198
- Z416879164
-
- MDL: MFCD15143198
- Inchi: 1S/C14H21NO/c1-12-2-4-13(5-3-12)10-15-8-6-14(11-16)7-9-15/h2-5,14,16H,6-11H2,1H3
- InChI Key: RACFKCJESKJFEI-UHFFFAOYSA-N
- SMILES: OCC1CCN(CC2C=CC(C)=CC=2)CC1
Computed Properties
- Exact Mass: 219.162314293g/mol
- Monoisotopic Mass: 219.162314293g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 191
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 23.5Ų
(1-(4-Methylbenzyl)piperidin-4-yl)methanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM122211-1g |
(1-(4-methylbenzyl)piperidin-4-yl)methanol |
1211479-04-7 | 95% | 1g |
$296 | 2021-08-05 | |
| Alichem | A129006321-1g |
(1-(4-Methylbenzyl)piperidin-4-yl)methanol |
1211479-04-7 | 95% | 1g |
$400.00 | 2023-09-04 | |
| TRC | M401215-5mg |
(1-(4-Methylbenzyl)piperidin-4-yl)methanol |
1211479-04-7 | 5mg |
$ 50.00 | 2022-06-03 | ||
| TRC | M401215-10mg |
(1-(4-Methylbenzyl)piperidin-4-yl)methanol |
1211479-04-7 | 10mg |
$ 65.00 | 2022-06-03 | ||
| TRC | M401215-50mg |
(1-(4-Methylbenzyl)piperidin-4-yl)methanol |
1211479-04-7 | 50mg |
$ 135.00 | 2022-06-03 | ||
| Chemenu | CM122211-1g |
(1-(4-methylbenzyl)piperidin-4-yl)methanol |
1211479-04-7 | 95%+ | 1g |
$280 | 2023-02-18 | |
| Fluorochem | 090872-500mg |
1-(4-Methyl-benzyl)-piperidin-4-yl]-methanol |
1211479-04-7 | 95+% | 500mg |
£229.00 | 2022-03-01 | |
| eNovation Chemicals LLC | Y0987372-5g |
(1-(4-Methylbenzyl)piperidin-4-yl)methanol |
1211479-04-7 | 95% | 5g |
$1000 | 2024-08-02 | |
| 1PlusChem | 1P009084-100mg |
[1-(4-Methyl-benzyl)-piperidin-4-yl]-Methanol |
1211479-04-7 | 95% | 100mg |
$62.00 | 2023-12-26 | |
| 1PlusChem | 1P009084-250mg |
[1-(4-Methyl-benzyl)-piperidin-4-yl]-Methanol |
1211479-04-7 | 95% | 250mg |
$104.00 | 2023-12-26 |
(1-(4-Methylbenzyl)piperidin-4-yl)methanol Related Literature
-
Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
Additional information on (1-(4-Methylbenzyl)piperidin-4-yl)methanol
Comprehensive Guide to (1-(4-Methylbenzyl)piperidin-4-yl)methanol (CAS No. 1211479-04-7): Properties, Applications, and Market Insights
(1-(4-Methylbenzyl)piperidin-4-yl)methanol (CAS No. 1211479-04-7) is a specialized organic compound with a molecular formula of C14H21NO. This piperidine derivative has gained significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. The compound features a piperidine ring substituted with a 4-methylbenzyl group at the 1-position and a hydroxymethyl group at the 4-position, making it a valuable intermediate in medicinal chemistry.
The growing interest in piperidine-based compounds like (1-(4-Methylbenzyl)piperidin-4-yl)methanol stems from their versatility in drug discovery. Researchers are particularly interested in how modifications to the benzyl substituent or hydroxyl group can influence biological activity. Recent studies have explored its potential as a building block for CNS-targeting pharmaceuticals, though specific therapeutic applications require further investigation.
From a chemical perspective, (1-(4-Methylbenzyl)piperidin-4-yl)methanol typically appears as a white to off-white crystalline powder with moderate solubility in common organic solvents. Its physicochemical properties make it suitable for various synthetic transformations, particularly in the development of bioactive molecules. The presence of both basic nitrogen and hydroxyl functionality allows for diverse chemical modifications, expanding its utility in organic synthesis.
The synthesis of (1-(4-Methylbenzyl)piperidin-4-yl)methanol typically involves multi-step organic reactions starting from commercially available piperidine derivatives. Common routes include the reductive amination of 4-piperidinemethanol with 4-methylbenzaldehyde, followed by purification steps to obtain the final product in high purity. Process optimization continues to be an active area of research to improve yields and reduce production costs.
In pharmaceutical applications, (1-(4-Methylbenzyl)piperidin-4-yl)methanol serves as a key intermediate for developing potential neurologically active compounds. Its structural similarity to various CNS drug candidates makes it particularly valuable for medicinal chemistry programs. Researchers are investigating its incorporation into molecules targeting specific neurotransmitter receptors, though clinical applications remain in exploratory stages.
The global market for specialty piperidine derivatives like (1-(4-Methylbenzyl)piperidin-4-yl)methanol has shown steady growth, driven by increasing R&D investment in pharmaceutical intermediates. Market analysts note particular demand from contract research organizations and academic institutions engaged in drug discovery programs. Pricing trends reflect the compound's specialized nature, with costs varying based on purity requirements and order volumes.
Quality control of (1-(4-Methylbenzyl)piperidin-4-yl)methanol typically involves analytical techniques such as HPLC, GC-MS, and NMR spectroscopy. Suppliers generally provide certificates of analysis detailing parameters like purity (often ≥98%), residual solvents, and heavy metal content. Proper storage recommendations usually include protection from moisture and storage at controlled room temperature to maintain stability.
Recent scientific literature highlights novel synthetic applications of (1-(4-Methylbenzyl)piperidin-4-yl)methanol in developing heterocyclic compounds. Its utility as a scaffold for creating structurally diverse molecules continues to attract research attention. Some studies have explored its potential in creating chiral auxiliaries or ligands for asymmetric synthesis, expanding its role beyond pharmaceutical applications.
Environmental and safety considerations for handling (1-(4-Methylbenzyl)piperidin-4-yl)methanol follow standard laboratory protocols for organic compounds. While not classified as hazardous under current regulations, appropriate personal protective equipment including gloves and safety glasses is recommended during handling. Proper waste disposal procedures should be followed in accordance with local regulations.
The future outlook for (1-(4-Methylbenzyl)piperidin-4-yl)methanol appears promising, with potential applications emerging in material science and catalysis alongside its established pharmaceutical uses. As research into nitrogen-containing heterocycles continues to advance, this compound may find new roles in developing innovative chemical solutions across multiple industries.
1211479-04-7 ((1-(4-Methylbenzyl)piperidin-4-yl)methanol) Related Products
- 67686-01-5((1-benzylpiperidin-4-yl)methanol)
- 76876-70-5(2-(1-Benzylpiperidin-4-yl)ethanol)
- 92322-06-0(1-(1-Benzylpiperidin-4-yl)ethanol)
- 85387-44-6((1-Benzylpiperidin-3-yl)methanol)
- 920016-98-4(3-Azabicyclo[3.2.1]octane-8-methanol, 3-(phenylmethyl)-)
- 318508-02-0(4-(1-benzyl-4-piperidyl)butan-1-ol)
- 162686-54-6((4-(Aminomethyl)-1-benzylpiperidin-4-yl)methanol)
- 160133-33-5(2,2'-(1-Benzylpiperidine-4,4-diyl)diethanol)
- 138030-59-8(4-Piperidinemethanol, 1-(2-naphthalenylmethyl)-)
- 194472-46-3(3-Piperidinemethanol, 3,4-dimethyl-1-(phenylmethyl)-, (3S,4R)-)